Cas no 2055390-07-1 (1-(Trifluoromethoxy)butan-2-amine hcl)

1-(Trifluoromethoxy)butan-2-amine HCl is a fluorinated amine derivative with a trifluoromethoxy substituent, offering unique physicochemical properties due to the presence of both amine and trifluoromethoxy functional groups. The hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, while the amine moiety allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules, where its structural features can influence binding affinity and pharmacokinetic profiles. Its well-defined synthesis and purity ensure reliability in research and industrial applications.
1-(Trifluoromethoxy)butan-2-amine hcl structure
2055390-07-1 structure
Product Name:1-(Trifluoromethoxy)butan-2-amine hcl
CAS No:2055390-07-1
MF:C5H11ClF3NO
MW:193.595151185989
CID:5777084
PubChem ID:135355061
Update Time:2025-10-28

1-(Trifluoromethoxy)butan-2-amine hcl Chemical and Physical Properties

Names and Identifiers

    • 1-(trifluoromethoxy)butan-2-amine hydrochloride
    • NLOODZLEUWPYDA-UHFFFAOYSA-N
    • 1-(TRIFLUOROMETHOXY)BUTAN-2-AMINE HCL
    • SCHEMBL20531993
    • EN300-6748668
    • 1-(Trifluoromethoxy)butan-2-amine;hydrochloride
    • AT11603
    • 2055390-07-1
    • 1-(Trifluoromethoxy)butan-2-amine hcl
    • Inchi: 1S/C5H10F3NO.ClH/c1-2-4(9)3-10-5(6,7)8;/h4H,2-3,9H2,1H3;1H
    • InChI Key: NLOODZLEUWPYDA-UHFFFAOYSA-N
    • SMILES: Cl.FC(OCC(CC)N)(F)F

Computed Properties

  • Exact Mass: 193.0481262g/mol
  • Monoisotopic Mass: 193.0481262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 93.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

1-(Trifluoromethoxy)butan-2-amine hcl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6748668-0.05g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
0.05g
$312.0 2025-03-13
Enamine
EN300-6748668-0.1g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
0.1g
$466.0 2025-03-13
Enamine
EN300-6748668-0.25g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
0.25g
$666.0 2025-03-13
Enamine
EN300-6748668-0.5g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
0.5g
$1046.0 2025-03-13
Enamine
EN300-6748668-1.0g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
1.0g
$1343.0 2025-03-13
Enamine
EN300-6748668-2.5g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
2.5g
$2631.0 2025-03-13
Enamine
EN300-6748668-5.0g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
5.0g
$3894.0 2025-03-13
Enamine
EN300-6748668-10.0g
1-(trifluoromethoxy)butan-2-amine hydrochloride
2055390-07-1 95.0%
10.0g
$5774.0 2025-03-13
1PlusChem
1P028L79-50mg
1-(trifluoromethoxy)butan-2-aminehydrochloride
2055390-07-1 95%
50mg
$448.00 2023-12-19
1PlusChem
1P028L79-100mg
1-(trifluoromethoxy)butan-2-aminehydrochloride
2055390-07-1 95%
100mg
$638.00 2023-12-19

Additional information on 1-(Trifluoromethoxy)butan-2-amine hcl

Recent Advances in the Study of 1-(Trifluoromethoxy)butan-2-amine HCl (CAS: 2055390-07-1)

1-(Trifluoromethoxy)butan-2-amine HCl (CAS: 2055390-07-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethoxy and amine functional groups, has recently garnered attention due to its potential applications in the development of novel therapeutics. Researchers have been investigating its pharmacological properties, synthetic pathways, and potential biological targets, making it a focal point in contemporary chemical and biomedical research.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the trifluoromethoxy group, contribute to enhanced metabolic stability and bioavailability, which are critical factors in drug design. Several research groups have reported successful synthetic routes to 1-(Trifluoromethoxy)butan-2-amine HCl, optimizing reaction conditions to improve yield and purity. These advancements are paving the way for its broader application in pharmaceutical development.

In addition to its synthetic utility, 1-(Trifluoromethoxy)butan-2-amine HCl has been explored for its potential biological activities. Preliminary in vitro studies suggest that it may interact with specific neurotransmitter systems, indicating possible applications in central nervous system (CNS) disorders. Researchers are particularly interested in its affinity for certain receptors and enzymes, which could lead to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

The compound's physicochemical properties have also been a subject of investigation. Studies have focused on its solubility, stability, and partition coefficients, which are essential parameters for drug formulation. Understanding these properties is crucial for optimizing its delivery and ensuring its effectiveness in biological systems. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the accurate characterization and quantification of 1-(Trifluoromethoxy)butan-2-amine HCl in various matrices.

Despite the promising findings, challenges remain in the development and application of 1-(Trifluoromethoxy)butan-2-amine HCl. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed to fully realize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these obstacles and translate laboratory findings into clinical applications.

In conclusion, 1-(Trifluoromethoxy)butan-2-amine HCl (CAS: 2055390-07-1) represents a promising compound in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. Continued exploration of its synthetic pathways, pharmacological properties, and therapeutic applications will undoubtedly contribute to the advancement of chemical and biomedical sciences.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent